Cas no 2270866-73-2 (NND-22103105)

• Product Name: NND-22103105
• CAS No: 2270866-73-2
• MF: C₅₁H₅₅ClN₄O₃
• MW: 807.46
• CID: 5140142
• Update Time: 2025-10-30

NND-22103105 Chemical and Physical Properties

Names and Identifiers

• 1H-​Benz[e]​indolium, 3-​[6-​[[2-​(2,​5-​dihydro-​2,​5-​dioxo-​1H-​pyrrol-​1-​yl)​ethyl]​amino]​-​6-​oxohexyl]​-​2-​[2-​[3-​[2-​(1,​3-​dihydro-​1,​1,​3-​trimethyl-​2H-​benz[e]​indol-​2-​ylidene)​ethylidene]​-​1-​cyclohexen-​1-​yl]​ethenyl]​-​1,​1-​dimethyl-​, chloride (1:1)
• NND-22103105

• Inchi： 1S/C51H54N4O3.ClH/c1-50(2)43(53(5)41-25-23-37-16-8-10-18-39(37)48(41)50)27-21-35-14-13-15-36(34-35)22-28-44-51(3,4)49-40-19-11-9-17-38(40)24-26-42(49)54(44)32-12-6-7-20-45(56)52-31-33-55-46(57)29-30-47(55)58;/h8-11,16-19,21-30,34H,6-7,12-15,20,31-33H2,1-5H3;1H
• InChI Key： XCNYYRVWJSOPSW-UHFFFAOYSA-N
• SMILES： C1=CC=CC2=C3C(N(C)/C(=C\C=C4/CCCC(C=CC5=[N+](CCCCCC(NCCN6C(=O)C=CC6=O)=O)C6=CC=C7C=CC=CC7=C6C5(C)C)=C/4)/C3(C)C)=CC=C12.[Cl-] |t:17|

Additional information on NND-22103105

Introduction to Compound with CAS No. 2270866-73-2 and Product Name NND-22103105

Compound with the CAS number 2270866-73-2 and the product name NND-22103105 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The molecular structure of this compound, characterized by its specific chemical formula and functional groups, makes it a promising candidate for further investigation in various biomedical contexts.

The compound's chemical properties have been extensively studied, revealing its potential as an intermediate in synthesizing more complex molecules. Its stability under various conditions and its reactivity with other biochemical entities make it a valuable asset in laboratory settings. Researchers have been particularly interested in its interactions with biological targets, which could lead to the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and developing new compounds that can modulate biological pathways associated with diseases. The compound NND-22103105, derived from CAS No. 2270866-73-2, has shown promise in preliminary studies as a modulator of key signaling pathways involved in inflammation and immune response. This has led to its exploration as a potential therapeutic agent in conditions where immune modulation is beneficial.

One of the most exciting aspects of this compound is its potential application in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders, cardiovascular diseases, and metabolic syndromes. The ability of NND-22103105 to interact with specific inflammatory mediators has been a focal point of research, with studies indicating its potential to reduce inflammation without significant side effects.

The synthesis and purification of CAS No. 2270866-73-2 have been refined through advanced chemical methodologies, ensuring high purity and yield. These advancements in synthetic chemistry have enabled researchers to conduct more comprehensive studies on the compound's biological activity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's structure and dynamics.

Furthermore, the compound's pharmacokinetic properties have been evaluated to assess its bioavailability, distribution, metabolism, and excretion (ADME). Preliminary data suggest that NND-22103105 exhibits favorable pharmacokinetic profiles, making it suitable for oral administration and repeated dosing regimens. This is a critical factor for the development of any therapeutic agent, as it ensures consistent drug levels in the body over time.

The potential applications of CAS No. 2270866-73-2 extend beyond inflammation modulation. Researchers are exploring its role in other areas such as cancer therapy and neurodegenerative diseases. The compound's ability to interact with specific enzymes and receptors involved in cell signaling pathways makes it a versatile tool for investigating disease mechanisms and developing targeted therapies.

In conclusion, the compound identified by CAS No. 2270866-73-2 under the product name NND-22103105 represents a significant advancement in biomedical research. Its unique chemical properties and promising biological activities make it a valuable asset for further investigation. As research continues to uncover new applications for this compound, it holds great potential for contributing to the development of novel therapeutic agents that can address a wide range of health challenges.